2-(1,1,2,2-Tetrafluoro-2-phenylethyl)pyridine

• IUPAC Name: 2-(1,1,2,2-tetrafluoro-2-phenylethyl)pyridine
• InChI: InChI=1S/C13H9F4N/c14-12(15,10-6-2-1-3-7-10)13(16,17)11-8-4-5-9-18-11/h1-9H
• InChI Key: BRXRIKUZMGVZHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(C2=CC=CC=N2)(F)F)(F)F
• Molecular Formula: C13H9F4N
• Molecular Weight: 255.21 g/mol

Description

2-(1,1,2,2-Tetrafluoro-2-phenylethyl)pyridine is a chemical compound with the molecular formula C13H9F4N. It is used in laboratory chemicals, the manufacture of substances, and scientific research and development.

Molecular Structure Analysis

The molecular structure of this compound consists of 13 carbon atoms, 9 hydrogen atoms, 4 fluorine atoms, and 1 nitrogen atom. The molecular weight of this compound is 255.21 g/mol.

Scientific Research Applications

2-(TFEP) has a variety of scientific research applications. It has been used as a catalyst in the synthesis of various compounds, such as pharmaceuticals and agrochemicals. It has also been used in the synthesis of polymers and in the development of new materials. In addition, 2-(TFEP) has been studied for its potential applications in drug development.

Mechanism of Action

The mechanism of action of 2-(TFEP) is not fully understood. However, it is believed to act as a Lewis acid, which is a type of catalyst that can promote the formation of a covalent bond between two molecules. It is also believed to act as a Bronsted acid, which is a type of acid that can promote the formation of a hydrogen bond between two molecules.
Biochemical and Physiological Effects
There have been a number of studies that have investigated the biochemical and physiological effects of 2-(TFEP). Studies in animals have shown that 2-(TFEP) can affect the metabolism of carbohydrates and lipids, as well as the absorption of nutrients. In addition, it has been shown to have an effect on the immune system, as well as on the cardiovascular and nervous systems.

Advantages and Limitations for Lab Experiments

2-(TFEP) has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and store. It is also a relatively non-toxic compound, making it safe to handle in the laboratory. However, there are some limitations to its use in laboratory experiments. It is a volatile compound, and its solubility in water is limited, making it difficult to use in aqueous solutions. In addition, its reactivity can be unpredictable, making it difficult to control the reaction conditions.

Future Directions

There are a number of potential future directions for 2-(TFEP). It could be used in the development of new materials, such as polymers, or in the synthesis of pharmaceuticals and agrochemicals. It could also be used in the development of new drugs, or to study the biochemical and physiological effects of other compounds. In addition, it could be used to study the mechanism of action of other compounds, or to study the effects of various environmental conditions on the reactivity of different compounds.

Synthesis Methods

2-(TFEP) is synthesized using a two-step process involving the reaction of 1,1,2,2-tetrafluoroethyl bromide with pyridine to form 2-(TFEP). The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, in the presence of a catalytic amount of a strong base, such as sodium hydroxide. The reaction is typically carried out at a temperature of about 80°C and can be completed in a few hours. The reaction mixture is then cooled to room temperature and the product is isolated by distillation.

Safety and Hazards

2-(1,1,2,2-Tetrafluoro-2-phenylethyl)pyridine is classified as a skin irritant (H315 - Causes skin irritation), an eye irritant (H319 - Causes serious eye irritation), and may cause respiratory irritation (H335) according to the GHS-US classification. Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/clothing/eye protection/face protection, and storing in a well-ventilated place with the container tightly closed.